Cas no 1806918-64-8 (6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride
• CAS No: 1806918-64-8
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4864063
• Update Time: 2025-05-20

6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-6(8(11)12)4(7(10)14)2-5(9)13-3/h2,8H,1H3
• InChI Key： FBXVIIBUAFOQJO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride

6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl Chloride: A Comprehensive Overview

The compound 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride, with the CAS number 1806918-64-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with substituents that confer both electronic and steric effects. The presence of a bromine atom at the 6-position, a difluoromethyl group at the 3-position, and a methyl group at the 2-position, along with the carbonyl chloride functionality at the 4-position, makes this molecule a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride in the synthesis of bioactive compounds. Its reactivity as an electrophilic acylating agent has been exploited in the development of novel drugs targeting various therapeutic areas, including cancer and infectious diseases. The bromine substituent at the 6-position plays a crucial role in modulating the electronic properties of the molecule, enhancing its reactivity in certain reactions. Additionally, the difluoromethyl group introduces both electron-withdrawing and steric effects, which can be strategically utilized in designing molecules with desired pharmacokinetic profiles.

The synthesis of 1806918-64-8 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of a pyridine derivative followed by subsequent substitutions and oxidations to introduce the desired functional groups. The use of modern catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes.

In terms of physical properties, 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride exhibits a melting point of approximately 75°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various storage conditions has been thoroughly investigated, with results indicating that it remains stable when stored in dry conditions away from light.

The application of this compound extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in click chemistry reactions, where it serves as an efficient acylating agent for constructing complex molecular architectures. Furthermore, its ability to undergo nucleophilic acyl substitution reactions has made it a valuable reagent in peptide synthesis and medicinal chemistry.

From an environmental standpoint, researchers have evaluated the biodegradation potential of 1806918-64-8. Studies suggest that under aerobic conditions, this compound undergoes microbial degradation through hydrolytic pathways, reducing its environmental footprint over time. This information is crucial for assessing its safety profile and ensuring compliance with regulatory standards.

In conclusion, 6-Bromo-3-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile reactivity, positions it as an indispensable tool in drug discovery and chemical synthesis. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.